Cas no 1227581-27-2 (2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine
• CAS No: 1227581-27-2
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4689260
• Update Time: 2025-06-08

2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-bromomethyl-5-(trifluoromethyl)pyridine
• FCH1343484
• 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6BrF3N2/c8-2-4-1-6(12)13-3-5(4)7(9,10)11/h1,3H,2H2,(H2,12,13)
• InChI Key： UHZDLQHGYRMJMM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N)N=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine

Professional Introduction to 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine (CAS No: 1227581-27-2)

2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine, with the chemical formula C₇H₆BrF₃N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1227581-27-2, has garnered attention due to its versatile structural features and potential applications in the synthesis of bioactive molecules. The presence of both amino and bromomethyl functional groups, coupled with a trifluoromethyl substituent, makes it a valuable intermediate for developing novel therapeutic agents.

The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. In recent years, there has been a surge in research focusing on trifluoromethyl-containing compounds due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that trifluoromethyl groups can improve the pharmacokinetic properties of drugs, making them more suitable for clinical use.

One of the most compelling aspects of 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine is its role as a building block in medicinal chemistry. The compound's dual functionality allows for the facile introduction of additional substituents, enabling the synthesis of a wide range of derivatives. Researchers have leveraged this flexibility to develop compounds with targeted biological activities. For example, derivatives of this pyridine core have been explored for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In the realm of agrochemicals, 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine has also shown promise. The combination of its structural features makes it an ideal candidate for creating novel pesticides and herbicides. These compounds can be designed to interact specifically with biological targets in pests, offering a more efficient and environmentally friendly approach to agriculture. Recent studies have highlighted the compound's potential in developing next-generation agrochemicals that are both effective and sustainable.

The synthesis of 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups. The precision required in these reactions underscores the importance of high-quality starting materials like this compound.

From a research perspective, 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine serves as a catalyst for innovation. Its unique structure provides chemists with a platform to explore new chemical space, leading to the discovery of novel bioactive molecules. The ongoing development of this compound underscores its significance in modern chemical biology and drug discovery.

The pharmaceutical industry has been particularly interested in derivatives of this pyridine core due to their potential therapeutic applications. Researchers have synthesized various analogs and evaluated their biological activity using in vitro and in vivo models. These studies have revealed promising leads for treating a range of diseases, including neurological disorders and infectious diseases. The versatility of 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine makes it an indispensable tool in medicinal chemistry.

In conclusion, 2-Amino-4-bromomethyl-5-(trifluoromethyl)pyridine (CAS No: 1227581-27-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new uses for this compound, its importance in advancing chemical biology and drug discovery is undeniable.